MFCD03506240

• IUPAC Name: 2-[(2E)-2-[(E)-(2-hydroxyphenyl)methylidenehydrazinylidene]-4-oxo-1,3-thiazolidin-5-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H18N4O3S/c1-12-6-8-14(9-7-12)21-17(25)10-16-18(26)22-19(27-16)23-20-11-13-4-2-3-5-15(13)24/h2-9,11,16,24H,10H2,1H3,(H,21,25)(H,22,23,26)/b20-11+
• InChI Key: CLJIAAIRDOIQQN-RGVLZGJSSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC2C(=O)NC(=NN=CC3=CC=CC=C3O)S2
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)CC2C(=O)N/C(=N\N=C\C3=CC=CC=C3O)/S2
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol

Description

MFCD03506240 is a chemical compound with unique properties that have garnered significant interest in various scientific fields This compound is known for its potential applications in chemistry, biology, medicine, and industry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD03506240 involves several steps, each requiring specific conditions and reagents. The exact synthetic route can vary depending on the desired purity and yield. Common methods include:

Step 1: Initial formation of the core structure using a base-catalyzed reaction.

Step 2: Introduction of functional groups through substitution reactions.

Step 3: Purification and crystallization to obtain the final product.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and purity. This often involves:

Large-scale reactors: to handle the increased volume of reactants.

Automated systems: to control temperature, pressure, and reaction time.

Advanced purification techniques: such as chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions

MFCD03506240 undergoes various chemical reactions, including:

Oxidation: Conversion of the compound into its oxidized form using oxidizing agents.

Reduction: Reduction of the compound using reducing agents to obtain a different oxidation state.

Substitution: Replacement of functional groups with other groups under specific conditions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Formation of oxidized derivatives with altered functional groups.

Reduction: Production of reduced forms with different chemical properties.

Substitution: Generation of substituted compounds with new functional groups.

Scientific Research Applications

MFCD03506240 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Investigated for its potential effects on biological systems and as a tool in biochemical studies.

Medicine: Explored for its therapeutic potential in treating certain medical conditions.

Industry: Utilized in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of MFCD03506240 involves its interaction with specific molecular targets and pathways. This compound can:

Bind to receptors: on cell surfaces, triggering a cascade of biochemical reactions.

Inhibit or activate enzymes,: affecting metabolic pathways.

Modulate gene expression: by interacting with DNA or RNA.